1-(4-methylphenyl)-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile

• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol
• IUPAC Name: 1-(4-methylphenyl)-5-[(E)-morpholin-4-ylmethylideneamino]pyrazole-4-carbonitrile
• InChI: InChI=1S/C16H17N5O/c1-13-2-4-15(5-3-13)21-16(14(10-17)11-19-21)18-12-20-6-8-22-9-7-20/h2-5,11-12H,6-9H2,1H3/b18-12+
• InChI Key: JTYCUTQDCSENAQ-LDADJPATSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=C(C=N2)C#N)/N=C/N3CCOCC3
• SMILES: CC1=CC=C(C=C1)N2C(=C(C=N2)C#N)N=CN3CCOCC3

Description

1-(4-methylphenyl)-5-(4-morpholinylmethylideneamino)-4-pyrazolecarbonitrile is a ring assembly and a member of pyrazoles.

Scientific Research Applications

Synthesis and Biochemical Applications

1-(4-methylphenyl)-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile and its derivatives are primarily used as building blocks in synthetic organic chemistry. They serve as scaffolds for the development of various biologically important heterocyclic compounds. For example, Patel (2017) highlights their role in recent synthetic advances in preparing heterocyclic compounds via one-pot multicomponent reactions (Patel, 2017).

Antimicrobial Activity

Research by Puthran et al. (2019) involved synthesizing novel Schiff bases using derivatives of this compound, which demonstrated significant antimicrobial activity (Puthran et al., 2019). This finding suggests potential applications in developing new antimicrobial agents.

Applications in Material Science

In the field of material science, compounds like this compound are studied for their potential as corrosion inhibitors. Yadav et al. (2016) explored derivatives of this compound for inhibiting mild steel corrosion in acidic solutions, showing high inhibition efficiency (Yadav et al., 2016).